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Compound of Interest

Compound Name: Oblongine

Cat. No. B106143

Oblongine: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties, isolation, and biological activities of
Oblongine, a quaternary benzylisoquinoline alkaloid.

Chemical Identity and Properties

Oblongine, with the CAS number 60008-01-7, is a naturally occurring compound found in
plants of the Stephania genus, such as Stephania tetrandra[1]. Its chemical structure and key
identifiers are summarized in the tables below.

Table 1: Chemical Identifiers of Oblongine
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Identifier

Value

CAS Number

60008-01-7[1]

Molecular Formula

C19H24NO3™*

IUPAC Name

(1S)-1-[(4-hydroxyphenyl)methyl]-7-methoxy-
2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium-
8-ol

InChl

InChl=1S/C19H23N0O3/c1-20(2)11-10-14-6-9-
17(23-3)19(22)18(14)16(20)12-13-4-7-15(21)8-
5-13/h4-9,16H,10-12H2,1-3H3,
(H-,21,22)/p+1/t16-/m0/s1

InChlKey

POJZOQWVMMYVBU-INIZCTEOSA-O

Canonical SMILES

C[N+]1(CCC2=C([C@@H]1CC3=CC=C(C=C3)
0)C(=C(C=C2)0C)0)C

ble 2: Physicochemical ies of Oblongi

Property Value Source
Molecular Weight 314.4 g/mol PubChem
Topological Polar Surface Area  52.8 A2 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 3 PubChem
Complexity 425 PubChem
Formal Charge 1 PubChem

Experimental Protocols
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Isolation and Purification of Oblongine from Radix
Stephaniae tetrandrae

A detailed method for the isolation of Oblongine from the root of Stephania tetrandra has been
described. The general workflow involves solvent extraction followed by chromatographic
separation.

Experimental Workflow: Isolation of Oblongine
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Figure 1: Workflow for the isolation of Oblongine.

Methodology:

o Extraction: Pulverized Radix Stephaniae tetrandrae (100 g) is subjected to reflux extraction
with 1500 ml of ethanol at 80°C for 5 hours. This process is repeated five times. The
collected extracts are combined and filtered.

e Concentration: The filtered ethanol extract is concentrated under vacuum.

o Acid-Base Extraction: The residue is dissolved in a 3% hydrochloric acid solution and then
extracted with chloroform to remove non-alkaloidal compounds. The acidic aqueous layer is
then basified to pH 9 with ammonium hydroxide.

¢ Final Extraction: The basified solution is extracted with chloroform to obtain the crude
alkaloid mixture containing Oblongine.

o Chromatographic Purification: The crude extract is subjected to column chromatography over
silica gel. Elution with a chloroform-methanol (9:1) solvent system yields purified Oblongine.

Structural Elucidation
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The identification and structural confirmation of the isolated Oblongine are performed using a
combination of spectroscopic techniques. The identity of the compound is confirmed by
comparing the obtained spectral data with literature values.

Techniques Used:
e Infrared (IR) Spectroscopy: To identify functional groups.
e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are used to
elucidate the detailed molecular structure and connectivity of atoms.

Biological Activity and Mechanism of Action

Studies on the pharmacological effects of oblongine chloride have been conducted on isolated
guinea-pig smooth muscle and heart tissues[1].

Effects on Smooth Muscle

» lleum: Oblongine chloride demonstrated a concentration-dependent, non-competitive
inhibition of contractions induced by acetylcholine in the guinea-pig isolated ileum[1].

e Pulmonary Artery: It also exhibited a concentration-dependent inhibitory effect on the main
pulmonary artery[1].

Effects on Cardiac Tissue

e Spontaneously-Beating Atrium: On the spontaneously-beating atrium of the guinea-pig,
oblongine chloride produced a biphasic effect, with an initial transient negative inotropic
effect followed by a sustained positive inotropic effect[1].

Proposed Mechanism of Action

The inhibitory effects of oblongine chloride on smooth muscle are suggested to be mediated,
at least in part, through P1-purinoceptors. The mechanism may also involve the metabolism of
arachidonic acid via both the cyclo-oxygenase and lipoxygenase pathways[1]. The biphasic
response in the atrium is also thought to involve purinergic mechanisms[1].
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Signaling Pathway: Proposed Mechanism of Oblongine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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